3-Chloro-2-fluorobenzyl bromide

• IUPAC Name: 1-(bromomethyl)-3-chloro-2-fluorobenzene
• InChI: InChI=1S/C7H5BrClF/c8-4-5-2-1-3-6(9)7(5)10/h1-3H,4H2
• InChI Key: HYILLTADABKYHO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)Cl)F)CBr
• Molecular Formula: C7H5BrClF
• DSSTOX Substance ID: DTXSID30335079
• Molecular Weight: 223.47 g/mol
• CAS No.: 85070-47-9

Description

3-Chloro-2-fluorobenzyl bromide, also known as this compound, is a useful research compound. Its molecular formula is C7H5BrClF and its molecular weight is 223.47 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The United Nations designated GHS hazard class pictogram is Corrosive;Irritant;Health Hazard, and the GHS signal word is DangerThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthesis and Crystal Structure

• 3-Chloro-2-fluorobenzyl bromide has been used in synthesizing compounds like 2,9-bis(2-fluorobenzyl)-β-carbolinium bromide, demonstrating potential as an anticancer agent. The compound's crystal structure was determined using X-ray single-crystal diffraction, showing its orthorhombic space group with specific dimensions (Mohideen et al., 2017).

Radiochemical Applications

• In the field of radiochemistry, derivatives of this compound have been utilized in asymmetric synthesis of fluorinated α-amino acids, which are important for positron emission tomography (PET) imaging. This includes the development of procedures for synthesizing specific fluorobenzyl bromides with high radiochemical yields (Zaitsev et al., 2002).

Corrosion Inhibition

• A study on ionic liquids revealed that 3-(4-fluorobenzyl)-1-methyl-1H-imidazol-3-ium bromide, a compound derived from this compound, acts as an effective corrosion inhibitor for mild steel in acidic solutions. The study used computational and electrochemical methods to demonstrate high inhibition effectiveness (Bhaskaran et al., 2019).

Chemical Analysis and Reaction Studies

• The vibronic emission spectrum of jet-cooled 3-chloro-4-fluorobenzyl radical, derived from this compound, was observed and analyzed to investigate the formation and reaction paths of the radical. This study aids in understanding the chemical behavior of similar compounds (Lee, 2021).

Safety and Hazards

3-Chloro-2-fluorobenzyl bromide is considered hazardous. It can cause severe skin burns and eye damage, and may cause respiratory irritation. It is recommended to avoid breathing its dust/fume/gas/mist/vapors/spray, and protective measures such as gloves, protective clothing, eye protection, and face protection should be used.

Mechanism of Action

Target of Action

3-Chloro-2-fluorobenzyl bromide is a synthetic reagent used in organic synthesis It’s known to cause irritation to the respiratory system , suggesting that it may interact with proteins or receptors in this system.

Mode of Action

The exact mode of action of this compound is not well-documented. As a synthetic reagent, it’s likely involved in various chemical reactions, particularly in the formation of carbon-carbon bonds. The bromide group (-Br) is a good leaving group, which can be replaced by nucleophiles in substitution reactions .

Pharmacokinetics

Given its chemical properties, it’s likely that it has low water solubility , which could impact its absorption and distribution in biological systems.

Action Environment

The action of this compound can be influenced by various environmental factors. For instance, its reactivity may be affected by the presence of other substances in the reaction environment. Additionally, it should be handled in a well-ventilated area to minimize respiratory exposure . Its stability could also be affected by factors such as temperature and light.

Synthesis routes and methods

Procedure details

To a solution of (3-chloro-2-fluoro-phenyl)-methanol (3.2 g, 20 mmol) in DCM (20 mL) was added dropwise PBr3 (1 mL) at 0° C. The reaction mixture was stirred at room temperature for another 1 hour before quenching with satd. aq. NaHCO3 solution. The organic layer was washed with brine, dried over anhy. Na2SO4, filtered and concentrated in vacuo to give the desired product without further purification (4.1 g, 92%). MS: 223.2 (M+H)+.